Cas no 2171169-71-2 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid)

4-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a chiral (R)-configuration at the α-carbon, ensuring stereochemical precision in peptide chain assembly. The Fmoc group provides orthogonal protection for the amine functionality, facilitating selective deprotection under mild basic conditions. The 2-methylbut-2-enoic acid moiety introduces an unsaturated side chain, offering potential for further functionalization or conjugation. This derivative is particularly useful in solid-phase peptide synthesis (SPPS), where its stability and compatibility with standard coupling reagents ensure efficient incorporation into target sequences. Its structural features make it valuable for constructing peptides with tailored properties for research or pharmaceutical development.
4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid structure
2171169-71-2 structure
Product name:4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid
CAS No:2171169-71-2
MF:C23H24N2O5
MW:408.447066307068
CID:5895592
PubChem ID:165581201

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid
    • 2171169-71-2
    • 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid
    • EN300-1530026
    • Inchi: 1S/C23H24N2O5/c1-14(22(27)28)11-12-24-21(26)15(2)25-23(29)30-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-11,15,20H,12-13H2,1-2H3,(H,24,26)(H,25,29)(H,27,28)/b14-11+/t15-/m1/s1
    • InChI Key: LTNGJZXPAUUVDF-ATGUSINASA-N
    • SMILES: O(C(N[C@@H](C(NC/C=C(/C(=O)O)\C)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 408.16852187g/mol
  • Monoisotopic Mass: 408.16852187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 655
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 105Ų
  • XLogP3: 3

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1530026-1.0g
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid
2171169-71-2
1g
$2745.0 2023-06-05
Enamine
EN300-1530026-0.25g
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid
2171169-71-2
0.25g
$2525.0 2023-06-05
Enamine
EN300-1530026-50mg
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid
2171169-71-2
50mg
$827.0 2023-09-26
Enamine
EN300-1530026-10000mg
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid
2171169-71-2
10000mg
$4236.0 2023-09-26
Enamine
EN300-1530026-0.05g
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid
2171169-71-2
0.05g
$2306.0 2023-06-05
Enamine
EN300-1530026-0.1g
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid
2171169-71-2
0.1g
$2415.0 2023-06-05
Enamine
EN300-1530026-5.0g
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid
2171169-71-2
5g
$7961.0 2023-06-05
Enamine
EN300-1530026-2.5g
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid
2171169-71-2
2.5g
$5380.0 2023-06-05
Enamine
EN300-1530026-500mg
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid
2171169-71-2
500mg
$946.0 2023-09-26
Enamine
EN300-1530026-2500mg
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid
2171169-71-2
2500mg
$1931.0 2023-09-26

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